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Compound of Interest

Compound Name: Apoptosis inducer 22

Cat. No.: B15541552

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the use of Apoptosis Inducer 22, also known as
QR-5. This small molecule has been identified as an inducer of apoptosis in colon cancer cells
through the inhibition of the Wnt/p-catenin signaling pathway.

Chemical Properties and Stock Solution Preparation

A thorough understanding of the physicochemical properties of Apoptosis Inducer 22 (QR-5)
is crucial for its effective use in experimental settings. The following tables summarize its key
characteristics and provide a detailed protocol for the preparation of stock solutions.

: o :

Property Value Reference
Molecular Formula C20H14BrNsO:2 N/A
Molecular Weight 408.25 g/mol N/A

ICs0 (SW480 cells) 63.1 uM [1]

ICso (HT29 cells) 46.5 pM [1]

Table 1: Physicochemical Properties and In Vitro Activity of Apoptosis Inducer 22 (QR-5)
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Solvent Solubility Notes
It is recommended to warm the
DMSO >10 mM _ .
solution to enhance solubility.
Not a recommended solvent
Ethanol Insoluble

for stock solution preparation.

Table 2: Solubility of Apoptosis Inducer 22 (QR-5)

Stock Solution Preparation Protocol

Materials:

Apoptosis Inducer 22 (QR-5) powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath (optional)
Procedure:

o Calculate the required amount: Determine the desired stock solution concentration (e.g., 10
mM) and the final volume. Use the following formula to calculate the mass of Apoptosis
Inducer 22 required: Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x
Molecular Weight ( g/mol )

¢ Weigh the compound: Carefully weigh the calculated amount of Apoptosis Inducer 22
powder in a sterile microcentrifuge tube.

e Add DMSO: Add the appropriate volume of sterile DMSO to the tube.

» Dissolve the compound: Vortex the solution until the powder is completely dissolved. Gentle
warming in a water bath (37°C) can aid in dissolution. Ensure the solution is clear before
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use.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the stock solution at -20°C for short-term storage (weeks) or -80°C for

long-term storage (months).

Mechanism of Action: Inhibition of the Wnt/f3-
catenin Pathway

Apoptosis Inducer 22 (QR-5) exerts its pro-apoptotic effects by targeting the Wnt/pB-catenin
signaling pathway, a critical pathway often dysregulated in colorectal cancer. In the absence of
Whnt signaling, a destruction complex phosphorylates [3-catenin, targeting it for ubiquitination
and subsequent proteasomal degradation. Upon activation of the Wnt pathway, this destruction
complex is inhibited, leading to the accumulation of -catenin in the cytoplasm. This stabilized
B-catenin then translocates to the nucleus, where it acts as a transcriptional co-activator with
TCF/LEF transcription factors to promote the expression of genes involved in cell proliferation
and survival. Apoptosis Inducer 22 (QR-5) is believed to interfere with this process, leading to
a decrease in nuclear -catenin and the subsequent induction of apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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